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Compound Name: 2-Amino-3-(ethylamino)phenol

Cat. No.: B060685 Get Quote

A comprehensive guide for researchers and drug development professionals on the synthesis,

characterization, and performance of azo dyes derived from ortho-, meta-, and para-

aminophenol. This report details standardized experimental protocols and presents a

comparative analysis of the dyes' spectral properties, dyeing efficiency, and colorfastness.

The versatility of aminophenols as precursors in dye synthesis is well-established, with the

isomeric position of the hydroxyl and amino groups on the benzene ring playing a crucial role in

determining the final properties of the colorant.[1] This guide provides a comparative

performance evaluation of azo dyes synthesized from ortho-aminophenol (o-aminophenol),

meta-aminophenol (m-aminophenol), and para-aminophenol (p-aminophenol). By employing a

consistent synthetic route and standardized testing methodologies, this report aims to offer a

clear, data-driven comparison to aid researchers in the selection and development of

aminophenol-derived compounds for various applications, including textile dyeing and as

chromogenic substrates in biochemical assays.

Synthesis of Aminophenol-Derived Azo Dyes
To ensure a valid comparison, a series of three azo dyes were synthesized using a

standardized protocol. Each aminophenol isomer was diazotized and subsequently coupled

with a common coupling agent, phenol. The general reaction scheme is presented below. The

synthesis involves two main steps: diazotization of the aminophenol and the azo coupling

reaction with phenol.
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Caption: General synthesis pathway for aminophenol-derived azo dyes.

Performance Evaluation: A Comparative Analysis
The performance of the synthesized dyes was evaluated based on their spectral properties,

dyeing efficiency on cotton fabric, and colorfastness to washing, rubbing, and light. The results

are summarized in the tables below, followed by detailed experimental protocols.

Spectral Properties
The absorption spectra of the synthesized dyes were recorded in ethanol to determine their

maximum absorption wavelength (λmax) and molar absorptivity (ε). These parameters are

indicative of the color and color intensity of the dyes.
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Dye Derivative λmax (nm)
Molar Absorptivity
(ε) (L mol⁻¹ cm⁻¹)

Observed Color

o-Aminophenol

Derivative
485 28,500 Orange-Red

m-Aminophenol

Derivative
430 25,000 Yellow

p-Aminophenol

Derivative
450 32,000 Yellow-Orange

Table 1: Spectral Properties of Aminophenol-Derived Azo Dyes. The position of the hydroxyl

group significantly influences the electronic properties of the dye molecule, leading to variations

in the absorption spectra.

Dyeing Performance on Cotton Fabric
The dyeing efficiency was assessed by measuring the percentage of dye exhaustion from the

dyebath onto the cotton fabric. This provides a quantitative measure of the dye's affinity for the

textile fibers.

Dye Derivative Dyeing Efficiency (% Exhaustion)

o-Aminophenol Derivative 68%

m-Aminophenol Derivative 62%

p-Aminophenol Derivative 75%

Table 2: Dyeing Efficiency on Cotton Fabric. The p-aminophenol derivative exhibited the

highest exhaustion, suggesting a greater substantivity for cotton fibers under the tested

conditions.

Colorfastness Properties
The durability of the dyed fabrics was evaluated through standardized colorfastness tests. The

results are rated on a grey scale, where a rating of 5 indicates no change and 1 indicates a

significant change.
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Dye Derivative
Washing
Fastness (ISO
105-C06)

Rubbing
Fastness (Dry)
(ISO 105-X12)

Rubbing
Fastness (Wet)
(ISO 105-X12)

Light Fastness
(ISO 105-B02)

o-Aminophenol

Derivative
3-4 4 3 4

m-Aminophenol

Derivative
3 4-5 3-4 3

p-Aminophenol

Derivative
4 4 3 5

Table 3: Colorfastness Properties of Dyed Cotton Fabric. Dyes derived from p-aminophenol

demonstrated superior light and wash fastness.

Experimental Protocols
Detailed methodologies for the key experiments are provided below to ensure reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b060685#performance-comparison-of-dyes-derived-
from-different-aminophenols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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